2,3-Dichloro-6-fluorobenzoic acid

• IUPAC Name: 2,3-dichloro-6-fluorobenzoic acid
• InChI: InChI=1S/C7H3Cl2FO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H,11,12)
• InChI Key: OOQKLNYJVMPYIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C(=O)O)Cl)Cl
• Molecular Formula: C7H3Cl2FO2
• DSSTOX Substance ID: DTXSID60397569
• Molecular Weight: 209.00 g/mol
• CAS RN: 32890-91-8

Description

2,3-Dichloro-6-fluorobenzoic acid is a chemical compound with the molecular formula C7H3Cl2FO2. It has a molecular weight of 209 and is typically found in a solid form.

Molecular Structure Analysis

The InChI code for 2,3-Dichloro-6-fluorobenzoic acid is 1S/C7H3Cl2FO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

2,3-Dichloro-6-fluorobenzoic acid is a solid at room temperature. It has a molecular weight of 209. The compound’s boiling point is between 134-136 degrees.

Scientific Research Applications

Synthesis and Biological Activity 2,3-Dichloro-6-fluorobenzoic acid and its derivatives find utility in synthesizing biologically active molecules. For instance, fluorine-containing compounds with this moiety have been explored for their potential antibacterial properties. The synthesis of new compounds involving 2,3-dichloro-6-fluorobenzoic acid has led to the discovery of molecules with promising antibacterial activity at concentrations as low as 10 μg/mL (Holla, B. S., Bhat, K., & Shetty, N. S., 2003).

Photochemistry and Structural Characterization Research into the photochemistry and structural characterization of related compounds, such as 2-chloro-6-fluorobenzoic acid, has provided insights into their behavior under specific conditions, like cryogenic temperatures. Studies have shown that these compounds exist in different conformers and undergo processes such as decarboxylation upon UV excitation, demonstrating their potential for chemical transformations and applications in material science (Kuş, N., 2017).

Continuous-Flow Processes in Chemical Synthesis The application of continuous-flow processes for the synthesis of intermediates for pharmaceutical compounds illustrates the efficiency of using derivatives of 2,3-dichloro-6-fluorobenzoic acid in modern chemical manufacturing. These processes highlight the advantages of rapid and strong activation of carboxylic acids, leading to higher yields, reduced reaction times, and improved safety and environmental profiles compared to traditional methods (Guo, Shaozheng, Yu, Zhiqun, & Su, W., 2020).

Vibrational Spectra and Molecular Studies Investigations into the vibrational spectra, nonlinear optical (NLO) analysis, and molecular orbital studies (HOMO-LUMO) of chloro-fluorobenzoic acids, including 2-chloro-6-fluorobenzoic acid, have provided valuable information on their electronic structures, vibrational properties, and potential applications in materials science. Such studies contribute to the understanding of the fundamental properties of these compounds and their applications in designing new materials with specific optical and electronic characteristics (Senthil Kumar, J., Arivazhagan, M., & Thangaraju, P., 2015).

Organolithium Reactions Research on the reactions of organolithium reagents with halobenzoic acids, including derivatives of 2,3-dichloro-6-fluorobenzoic acid, has led to advancements in synthetic organic chemistry. These studies offer insights into the selectivity and reactivity of organolithium compounds, paving the way for the development of novel synthetic routes and methodologies (Gohier, Frédéric, Castanet, Anne‐Sophie, & Mortier, J., 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.